Cas no 1821677-33-1 (1-(Phenylimino)-1lambda6-thiolan-1-one)

• Product Name: 1-(Phenylimino)-1lambda6-thiolan-1-one
• CAS No: 1821677-33-1
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• MDL: MFCD30502146
• CID: 5181995
• PubChem ID: 125456019
• Update Time: 2025-06-08

1-(Phenylimino)-1lambda6-thiolan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(Phenylimino)-1lambda6-thiolan-1-one

• MDL： MFCD30502146
• Inchi： 1S/C10H13NOS/c12-13(8-4-5-9-13)11-10-6-2-1-3-7-10/h1-3,6-7H,4-5,8-9H2
• InChI Key： OQZZXPRIJRBHJU-UHFFFAOYSA-N
• SMILES： S1(CCCC1)(=NC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 261
• XLogP3: 2.5
• Topological Polar Surface Area: 37.8

Additional information on 1-(Phenylimino)-1lambda6-thiolan-1-one

Introduction to 1-(Phenylimino)-1λ6-thiolan-1-one (CAS No. 1821677-33-1)

1-(Phenylimino)-1λ6-thiolan-1-one is a specialized organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This heterocyclic thiolanone derivative, identified by its unique CAS number 1821677-33-1, exhibits a complex molecular structure that positions it as a promising candidate for further exploration in drug development. The compound’s chemical framework incorporates both imino and thiolanone functional groups, which are known for their versatile reactivity and potential biological activity. This introduction delves into the compound’s structural features, its significance in current research, and its potential applications in the pharmaceutical industry.

The molecular architecture of 1-(Phenylimino)-1λ6-thiolan-1-one is characterized by a thiolanone core, which is a five-membered heterocycle containing sulfur and oxygen atoms. This core is further functionalized with an imine group (–C=NH) attached to a phenyl ring, enhancing its chemical diversity. The presence of these functional groups suggests that the compound may exhibit various interactions with biological targets, making it an intriguing subject for medicinal chemistry investigations.

Recent advancements in computational chemistry have enabled researchers to predict the pharmacological properties of such compounds with greater accuracy. Studies have indicated that the phenylimino moiety can serve as a scaffold for designing molecules with enhanced binding affinity to specific biological receptors. Additionally, the thiolanone ring has been associated with anti-inflammatory and antioxidant properties, which are crucial in the development of novel therapeutic agents. These findings underscore the potential of 1-(Phenylimino)-1λ6-thiolan-1-one as a lead compound for drug discovery.

In vitro studies have begun to explore the biological activity of 1-(Phenylimino)-1λ6-thiolan-1-one, focusing on its interactions with enzymes and receptors relevant to human health. Preliminary results suggest that this compound may exhibit inhibitory effects on certain enzymes involved in metabolic pathways linked to chronic diseases. For instance, its structural features could allow it to modulate the activity of enzymes such as cyclooxygenases (COX) or lipoxygenases, which are implicated in inflammation and pain management.

The synthesis of 1-(Phenylimino)-1λ6-thiolan-1-one represents another area of interest within the synthetic organic chemistry community. The development of efficient synthetic routes not only facilitates further research but also opens up possibilities for derivative design. Researchers have employed various methodologies, including transition-metal-catalyzed reactions and organometallic chemistry, to construct the thiolanone core and introduce the phenylimino group. These synthetic strategies highlight the compound’s synthetic accessibility and its suitability for structural diversification.

The role of heterocyclic compounds in medicinal chemistry cannot be overstated. Heterocycles such as thiolanones are prevalent in biologically active molecules due to their ability to mimic natural biomolecules and interact with biological targets in a complementary manner. The unique electronic properties of the thiolanone ring contribute to its versatility, allowing it to participate in multiple types of chemical interactions—hydrogen bonding, π-stacking, and electrostatic interactions—enhancing its potential as a pharmacophore.

Current research trends indicate that 1-(Phenylimino)-1λ6-thiolan-1-one could be a valuable asset in developing novel therapeutic strategies. For example, its structural motif may be adapted to create molecules with improved pharmacokinetic profiles or enhanced selectivity for specific disease targets. Collaborative efforts between synthetic chemists and biologists are essential to translate these findings into tangible therapeutic benefits.

The future prospects for 1-(Phenylimino)-1λ6-thiolan-1-one include further exploration of its pharmacological profile through preclinical studies. Investigating its effects on cellular models and animal models will provide insights into its potential therapeutic applications. Additionally, computational methods such as molecular docking and virtual screening can help identify optimal derivatives of this compound by predicting their interactions with biological targets.

In conclusion, 1-(Phenylimino)-1λ6-thiolan-1-one (CAS No. 1821677-33-1) is a structurally fascinating compound with significant potential in medicinal chemistry and drug development. Its unique combination of functional groups makes it a versatile scaffold for designing molecules with diverse biological activities. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the discovery and development of novel therapeutics.